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Abstract

2,6-Diisopropylaniline is a sterically hindered primary aromatic amine that serves as a critical
building block and ligand in modern organic and organometallic chemistry. Its unique structural
features, characterized by two bulky isopropyl groups flanking the amino group, impart
significant steric hindrance that influences its reactivity and coordination properties. This
technical guide provides an in-depth analysis of the structure of 2,6-diisopropylaniline,
supported by key physicochemical and spectroscopic data. Furthermore, it details established
synthetic protocols for its preparation, offering a comprehensive resource for researchers in
academia and industry.

Chemical Structure and Identification

2,6-Diisopropylaniline, with the IUPAC name 2,6-di(propan-2-yl)aniline, is an organic
compound featuring an aniline core substituted with two isopropyl groups at the ortho positions
relative to the amino group.[1] This substitution pattern is the defining feature of its molecular
architecture, leading to its utility as a bulky ligand in coordination chemistry.[2]

The fundamental chemical identifiers and properties of 2,6-diisopropylaniline are summarized
in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b050358?utm_src=pdf-interest
https://www.benchchem.com/product/b050358?utm_src=pdf-body
https://www.benchchem.com/product/b050358?utm_src=pdf-body
https://www.benchchem.com/product/b050358?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Diisopropylaniline
https://en.wikipedia.org/wiki/2,6-Diisopropylaniline
https://www.benchchem.com/product/b050358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Value
IUPAC Name 2,6-di(propan-2-ylaniline[1]
CAS Number 24544-04-5[1][2][3]

Molecular Formula

C12H1oN[1][3][4]

Molecular Weight

177.29 g/mol [1][3][4]

Canonical SMILES

CC(C)C1=C(C(=CC=C1)C(C)C)N[1]

InChl Key

WKBALTUBRZPIPZ-UHFFFAQOY SA-N[1]

Physicochemical Properties

2,6-Diisopropylaniline is a colorless to yellow or brown liquid at room temperature.[2][4] Its

physical properties are a direct consequence of its molecular structure. The key

physicochemical data are presented in the following table for easy reference.

Property Value

Appearance Colorless to light yellow liquid[5]
Boiling Point 257 °C (lit.)[4][6]

Melting Point -45 °C (lit.)[6]

Density 0.94 g/mL at 25 °C (lit.)[4][6]

Refractive Index (n20/D)

1.532 (lit.)[4][6]

Vapor Pressure

<0.01 mmHg (20 °C)[6]

Solubility

Sparingly soluble in water.[5] Soluble in ethanol

and toluene.[7]

Spectroscopic Data for Structural Confirmation

The structure of 2,6-diisopropylaniline is unequivocally confirmed through various

spectroscopic technigues. The characteristic signals in tH NMR, 3C NMR, IR, and mass

spectrometry provide a detailed fingerprint of the molecule.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of 2,6-

diisopropylaniline.

e 1H NMR Spectroscopy: The proton NMR spectrum exhibits distinct signals corresponding to
the aromatic protons, the methine protons of the isopropyl groups, and the methyl protons of
the isopropyl groups, as well as the amine protons.

e 13C NMR Spectroscopy: The carbon NMR spectrum shows characteristic peaks for the
aromatic carbons, with different chemical shifts for the substituted and unsubstituted
positions, as well as for the methine and methyl carbons of the isopropyl groups.[8]

Infrared (IR) Spectroscopy

The IR spectrum of 2,6-diisopropylaniline displays characteristic absorption bands that
confirm the presence of the amine and aromatic functionalities.[9]

Mass Spectrometry

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the molecule. The molecular ion peak for 2,6-diisopropylaniline is observed at an m/z
corresponding to its molecular weight.[1]

Synthesis of 2,6-Diisopropylaniline: Experimental
Protocols

Several synthetic routes to 2,6-diisopropylaniline have been reported. Below are detailed
methodologies for two common approaches.

Protocol 1: Liquid-Phase Alkylation of Aniline with
Propylene

This method involves the direct alkylation of aniline with propylene using a catalyst.

Methodology:
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o Catalyst Preparation: While various catalysts can be used, one reported method utilizes
aniline aluminum as a catalyst.[10]

e Reaction Setup: A high-pressure autoclave is charged with aniline and the catalyst (e.g., 59
of aluminum foil).[10]

o Alkylation: The autoclave is sealed, and propylene is introduced to achieve a desired molar
ratio of aniline to propylene (e.g., 1:2).[10] The reaction mixture is then heated to a
temperature between 280-290 °C and stirred for 1-5 hours.[10]

o Work-up and Purification: After cooling, the reaction mixture is treated with water to remove
the catalyst. The organic layer is then separated, and the product, 2,6-diisopropylaniline, is
isolated and purified by distillation.[10] Aniline conversion rates of over 80% and selectivity
for 2,6-diisopropylaniline of over 50% have been achieved under these conditions.[10]

Protocol 2: Atmospheric-Pressure Vapor-Phase Catalytic
Amination

This process utilizes 2,6-diisopropyl phenol as the starting material.
Methodology:

» Catalyst Preparation: A Pd/MgO-Al203/Al20s catalyst is prepared by impregnating a y-Al203
support with an aqueous solution of Mg(NO3)2-6H20, followed by calcination at 800-1300 °C.
The resulting support is then impregnated with a solution of PdCIz in dilute hydrochloric acid
and dried.[11]

o Reaction Setup: The catalyst is packed into a stainless steel reaction tube.[11]

e Amination: A gaseous mixture of 2,6-diisopropyl phenol, hydrogen, and ammonia is passed
over the catalyst at atmospheric pressure. The reaction is typically carried out at a
temperature of 180-220 °C.[11]

e Product Isolation: The product stream is cooled, and the 2,6-diisopropylaniline is separated
and purified. This method has been reported to yield high conversion of the starting phenol
with good selectivity for the desired aniline.[11]
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Visualization of the Chemical Structure

To provide a clear representation of the molecular architecture of 2,6-diisopropylaniline, the
following diagram was generated using the Graphviz (DOT language).

Caption: 2D structure of 2,6-diisopropylaniline.

Logical Relationship of Synthetic Pathways

The synthesis of 2,6-diisopropylaniline can be achieved through different strategic
approaches, each starting from readily available precursors. The following diagram illustrates
the logical relationship between the key starting materials and the final product.

Starting Materials

Aniline
Propylene Alkylation 2,6-Diisopropylaniline
Amination

2,6-Diisopropyl Phenol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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